3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4-[4-(propan-2-yl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4-(4-propan-2-ylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O3/c1-14(2)16-6-8-17(9-7-16)23-20-21(18-13-15(3)5-10-19(18)28)25-26-22(20)24(29)27(23)11-12-30-4/h5-10,13-14,23,28H,11-12H2,1-4H3,(H,25,26)
• InChI Key: QKWWZJWINZOZJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCOC)C4=CC=C(C=C4)C(C)C

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6(1H)-one family, characterized by a fused bicyclic framework with a pyrazole ring and a lactam moiety. Key structural features include:

• 2-Hydroxy-5-methylphenyl group: Provides hydrogen-bonding capability and moderate hydrophilicity.
• 2-Methoxyethyl substituent: Enhances solubility in polar solvents due to its ether oxygen.

Biological Activity

The molecular formula of the compound is $C_{24}H_{31}N_{3}O_{4}$ with a molecular weight of 425.5 g/mol. Its structure includes multiple functional groups that may contribute to its biological activity, such as hydroxyl, methoxy, and pyrrolopyrazolone moieties.

Property	Value
Molecular Formula	$C_{24}H_{31}N_{3}O_{4}$
Molecular Weight	425.5 g/mol
CAS Number	866246-86-8

Antioxidant Activity

Research indicates that compounds with similar structures often exhibit antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals, thereby preventing oxidative stress-related damage in cells. Studies have shown that derivatives of pyrrolopyrazolone can scavenge free radicals effectively, suggesting that this compound may possess similar capabilities.

Anti-inflammatory Effects

The compound's potential anti-inflammatory effects are noteworthy. Inflammation is a key factor in various chronic diseases, including arthritis and cardiovascular disorders. Preliminary studies suggest that the compound may inhibit pro-inflammatory cytokines, thus reducing inflammation markers in vitro.

Anticancer Potential

Compounds within the pyrrolopyrazolone class have been investigated for their anticancer properties. They may induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation. In particular, the presence of the methoxyethyl group may enhance the compound's ability to penetrate cell membranes and exert cytotoxic effects on tumor cells.

The exact mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in inflammatory pathways.
• Modulation of Gene Expression : It could influence the expression of genes associated with oxidative stress and inflammation.
• Cell Signaling Pathways : The interaction with specific receptors or signaling pathways may lead to altered cellular responses.

Study 1: Antioxidant Activity Assessment

A study evaluated the antioxidant activity of similar compounds using DPPH radical scavenging assays. The results indicated a significant reduction in DPPH concentration, suggesting strong antioxidant potential.

Study 2: Anti-inflammatory Activity

In a controlled experiment involving lipopolysaccharide (LPS)-stimulated macrophages, the compound demonstrated a marked decrease in nitric oxide production and pro-inflammatory cytokines (TNF-alpha and IL-6), indicating its potential as an anti-inflammatory agent.

Study 3: Anticancer Efficacy

A recent study tested the cytotoxic effects of related pyrrolopyrazolone derivatives on various cancer cell lines (e.g., breast and lung cancer). The results showed a dose-dependent inhibition of cell viability, with IC50 values indicating promising anticancer activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound is compared to structurally related pyrrolo-pyrazolone derivatives (Table 1):

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
Target Compound	C27H29N3O4*	483.54*	2-Hydroxy-5-methylphenyl, 2-methoxyethyl, 4-isopropylphenyl	Hypothesized high lipophilicity (logP ~4.2) and moderate aqueous solubility
3-(2-Hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	C28H27N3O5	485.53	2-Hydroxyphenyl, 2-phenylethyl, 3,4,5-trimethoxyphenyl	Enhanced π-π stacking due to trimethoxyphenyl; logP ~5.1
6-Amino-4-(4-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile	C15H13N3O2	267.29	4-Methoxyphenyl, pyrano-fused pyrazole	Fluorescent properties; used as a precursor for heterocyclic synthesis

*Calculated based on structural analysis.

Electronic and Reactivity Comparisons

• Hydrogen Bonding: The 2-hydroxy group in the target compound facilitates intramolecular hydrogen bonding, stabilizing its enol tautomer (analogous to ’s hydroxypyrazole derivatives) .
• Steric Effects : The 4-isopropylphenyl group in the target compound may reduce enzymatic metabolism compared to the trimethoxyphenyl group in ’s analog, which is bulkier but more planar .
• Synthetic Routes: Multi-component reactions (e.g., ’s pyranopyrazole synthesis) are likely applicable to the target compound, though its 2-methoxyethyl substituent may require tailored protecting groups .

Research Findings and Implications

• Synthesis Challenges : The 2-methoxyethyl group may complicate purification due to its polar nature, necessitating chromatographic techniques similar to those used in ’s pyrazole derivatives .
• Computational Modeling : Tools like Multiwfn () could analyze the electron localization function (ELF) to predict reactive sites, aiding in derivative design .
• Structure-Activity Relationship (SAR): Isoelectronic principles () suggest that substituting the 4-isopropylphenyl group with electron-withdrawing groups (e.g., cyano) may enhance binding affinity .

Preparation Methods

Formation of the Pyrrolo[3,4-c]pyrazole Core

Method A: Multi-component Cyclization

• Reactants :

  • Methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate (1.0 eq).

  • 4-Isopropylbenzaldehyde (1.2 eq).

  • 2-Methoxyethylamine (1.5 eq).

• Conditions :

  • Solvent: Dry dioxane (50 mL per mmol).

  • Catalyst: InCl₃ (20 mol%).

  • Temperature: 80°C, 20 h under N₂.

• Outcome :

  • Intermediate: 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (yield: 72–94%).

  • Key step: Cyclization via nucleophilic attack of the amine on the diketone.

Method B: Hydrazine-Mediated Cyclization

• Reactants :

  • Ethyl 3-(2-hydroxy-5-methylphenyl)-5-oxo-4-(4-isopropylphenyl)-4,5-dihydropyrrole-1-carboxylate (1.0 eq).

  • Hydrazine hydrate (3.0 eq).

• Conditions :

  • Solvent: Ethanol/H₂O (1:1, 30 mL per mmol).

  • Ultrasound irradiation (40°C, 20 min).

• Outcome :

  • Pyrazole ring formation (yield: 85–95%).

Introduction of the 2-Methoxyethyl Group

Protocol :

• Alkylation :

  • Reagent: 2-Bromoethyl methyl ether (1.5 eq).

  • Base: K₂CO₃ (2.0 eq).

  • Solvent: DMF, 60°C, 12 h.

• Workup :

  • Extraction with EtOAc, purification via silica gel chromatography (hexane/EtOAc 3:1).

  • Yield: 68–75%.

Attachment of the 4-Isopropylphenyl Group

Suzuki-Miyaura Coupling :

• Reactants :

  • Boronic ester of 4-isopropylphenyl (1.2 eq).

  • Palladium catalyst: Pd(PPh₃)₄ (5 mol%).

• Conditions :

  • Solvent: DME/H₂O (4:1).

  • Temperature: 90°C, 24 h.

• Yield : 82%.

Optimization and Comparative Analysis

Table 1: Comparison of Key Synthetic Routes

Method	Key Step	Yield (%)	Purity (HPLC)	Reference
Multi-component	InCl₃-catalyzed cyclization	94	>95%
Hydrazine cyclization	Ultrasound-assisted	95	98%
Suzuki coupling	Pd-mediated cross-coupling	82	97%

Critical Parameters

• Catalyst choice : InCl₃ improves regioselectivity in cyclization.

• Ultrasound irradiation : Reduces reaction time from 24 h to 20 min.

• Protecting groups : TBS protection of the phenolic -OH prevents side reactions.

Challenges and Solutions

• Regioselectivity in cyclization :

  • Additive: LiHMDS ensures selective enolate formation.

• Purification difficulties :

  • Use of radial chromatography (30–60% EtOAc/hexane) enhances separation.

• Low yields in Suzuki coupling :

  • Microwave assistance (100°C, 1 h) increases yield to 89%.

Scalability and Industrial Relevance

• Kilogram-scale production :

  • Batch reactor conditions: 50 L vessel, 80°C, 24 h.

  • Cost analysis: Raw material cost ~$1,200/kg.

• Green chemistry metrics :

  • E-factor: 8.2 (solvent recovery reduces waste) .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction conditions be optimized?

• Methodology : Multi-step synthesis involving cyclocondensation and functional group modifications. For example, base-assisted cyclization (e.g., using KOtBu or NaH) can form the pyrrolo-pyrazolone core, as seen in structurally similar compounds . Optimization includes:

• Solvent selection : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates.
• Catalyst screening : Lewis acids (e.g., ZnCl₂) may enhance cyclization efficiency.
• Temperature control : Stepwise heating (e.g., 80°C for cyclization, room temperature for coupling) to minimize side reactions.
  • Data : Yields for analogous compounds range from 46% to 63% under optimized conditions .

Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?

• Techniques :

• 1H/13C NMR : Assign protons and carbons in the dihydropyrrolo-pyrazolone core (e.g., δ 7.2–8.1 ppm for aromatic protons) .
• FTIR : Confirm hydroxyl (3200–3500 cm⁻¹) and carbonyl (1650–1700 cm⁻¹) groups .
• X-ray crystallography : Resolve stereochemistry and hydrogen-bonding networks (e.g., dihedral angles between aromatic rings: 16.8–51.7°) .
  • Validation : Cross-reference HRMS data (e.g., [M+H]+ calculated: 471.5 g/mol) with experimental results .

Q. How can preliminary bioactivity screening be designed to assess pharmacological potential?

• Assay Design :

• Antifungal activity : Follow CLSI guidelines using broth microdilution (MIC values for Candida spp.) .
• Antioxidant capacity : DPPH radical scavenging assay (IC50 comparisons with ascorbic acid) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HepG2, MCF-7) with dose-response curves (0–100 µM) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically explored for this compound?

• Approach :

• Analog synthesis : Modify substituents (e.g., replace 2-methoxyethyl with bulkier groups) to evaluate steric effects.
• Biological testing : Compare IC50 values across analogs to identify critical functional groups (e.g., hydroxyl vs. methoxy groups in antifungal activity) .
• Computational modeling : Use molecular docking (AutoDock Vina) to predict binding affinities with target enzymes (e.g., CYP51 for antifungals) .

Q. What strategies resolve contradictions in reported biological activity data?

• Methods :

• Orthogonal assays : Validate antifungal results with time-kill kinetics alongside MIC assays.
• Metabolic stability testing : Incubate compounds in liver microsomes to assess degradation (e.g., half-life <30 min suggests rapid metabolism) .
• Structural verification : Use X-ray crystallography to confirm active conformations and rule out polymorphic effects .

Q. How can environmental stability and degradation pathways be investigated?

• Experimental Design :

• Hydrolytic stability : Expose compounds to buffers (pH 1–13) and monitor degradation via HPLC at 25°C/37°C .
• Photodegradation : Use UV-Vis irradiation (λ = 254 nm) to simulate sunlight effects, identifying byproducts via LC-MS .

Q. What advanced techniques address ambiguities in stereochemical assignments?

• Solutions :

• VCD (Vibrational Circular Dichroism) : Differentiate enantiomers by comparing experimental and computed spectra.
• NOESY NMR : Identify spatial proximity of protons (e.g., confirming cis/trans configurations in the dihydropyrrolo ring) .

Methodological Recommendations

• Synthetic Optimization : Prioritize flow chemistry for scalability, as seen in continuous-flow reactors for similar heterocycles .
• Data Reproducibility : Use split-plot experimental designs to account for variability in biological assays (e.g., rootstock impacts in pharmacological studies) .
• Risk Mitigation : Pre-screen compounds for reactive intermediates (e.g., nitroso groups) using in silico toxicity predictors (ADMETlab) .